2-(2,3-Dichlorobenzyl)-4,4,4-trifluoro-3-oxobutanenitrile

• Molecular Formula: C11H6Cl2F3NO
• Molecular Weight: 296.07 g/mol
• IUPAC Name: 2-[(2,3-dichlorophenyl)methyl]-4,4,4-trifluoro-3-oxobutanenitrile
• InChI: InChI=1S/C11H6Cl2F3NO/c12-8-3-1-2-6(9(8)13)4-7(5-17)10(18)11(14,15)16/h1-3,7H,4H2
• InChI Key: DQVSHGHPXCHIRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)CC(C#N)C(=O)C(F)(F)F

Description

2-(2,3-Dichlorobenzyl)-4,4,4-trifluoro-3-oxobutanenitrile is a useful research compound. Its molecular formula is C11H6Cl2F3NO and its molecular weight is 296.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of 3-(2,3-dichlorophenyl)propanenitrile (100 mg, 0.5 mmol) in THF (20 mL) was added LDA (0.5 mL, 2 N in hexane, 1 mmol) dropwise at −78° C. under nitrogen. The mixture was stirred at −78° C. for 0.5 h. Then ethyl 2,2,2-trifluoroacetate (177.5 mg, 1.25 mmol) was added to the mixture dropwise. This solution was stirred at −78° C. for 5 h and diluted with sat. aq. ammonium chloride solution and 1N hydrochloric acid. This solution was extracted with EA (30 mL*3). The combined organic layers were washed with water and brine, dried over sodium sulphate, concentrated under reduced pressure. The residue was purified by a silica gel chromatography to give the titled product (82 mg, 55%) as a yellow solid; LC/MS: MS (ES+) m/e 296 (MH+); 1H NMR (300 MHz, CDCl3) δ ppm 3.03 (dd, J=12.9, 14.1 Hz, 1H), 3.52-3.60 (m, 2H), 7.20-7.32 (m, 2H), 7.43-7.51 (m, 1H).